molecular formula C7H7N3O B1168555 Corytensine CAS No. 119565-26-3

Corytensine

Cat. No. B1168555
CAS RN: 119565-26-3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Corytensine is a natural product found in Corydalis ochotensis with data available.

Scientific Research Applications

Cardiovascular Effects

Research has shown that compounds derived from Rhizoma Corydalis, which includes tetrahydropalmatine (THP), a key ingredient similar to Corytensine, demonstrate significant cardiovascular effects. These compounds are known for their vasorelaxant and antihypertensive properties. A study by Qu et al. (2015) indicated that both Rhizoma Corydalis extract and THP induced vasodilation in an endothelium-dependent and independent manner, implicating the involvement of the NO/cGMP signaling pathway and VDCC blockade (Qu et al., 2015).

Neurological Applications

Corydalis alkaloids have been studied for their potential in treating neurological disorders. For example, corynoxine, an alkaloid isolated from a related plant, has shown neuroprotective effects in models of Parkinson’s disease. Chen et al. (2021) demonstrated that corynoxine enhances the degradation of α-synuclein and reduces neuroinflammation, suggesting its potential in Parkinson’s disease treatment (Chen et al., 2021).

Anti-addiction Potential

Corydaline and l-tetrahydropalmatine, other Corydalis-derived compounds, have shown promise in treating opioid addiction. Jiang et al. (2020) reported that these compounds significantly inhibited the acquisition and expression of morphine-induced conditioned place preference in rats, suggesting their therapeutic potential in preventing and treating opioid abuse (Jiang et al., 2020).

Gastrointestinal Effects

In terms of gastrointestinal applications, corydaline from Corydalis tuber demonstrated prokinetic and gastric-relaxing effects in an animal model. Lee et al. (2010) found that corydaline significantly accelerated gastric emptying and improved delayed gastric emptying, indicating its potential use in treating functional dyspepsia (Lee et al., 2010).

Dopamine Receptor Antagonism

Wu et al. (2018) identified several alkaloids from Corydalis yanhusuo, closely related to this compound, as dopamine D1 receptor antagonists. This discovery supports the traditional use of Corydalis in Chinese medicine for treating drug addiction and pain, as these effects are closely related to dopamine receptor activity (Wu et al., 2018).

properties

CAS RN

119565-26-3

Molecular Formula

C7H7N3O

Molecular Weight

0

synonyms

Corytensine

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.